Rosiglitazone-d3

• CAS No.: 1132641-22-5
• Product Name: Rosiglitazone-d3
• Molecular Formula: C18H19N3O3S
• Molecular Weight: 360.4 g/mol
• IUPAC Name: 5-[[4-[2-[pyridin-2-yl(trideuteriomethyl)amino]ethoxy]phenyl]methyl]-1,3-thiazolidine-2,4-dione
• Standard InChI: InChI=1S/C18H19N3O3S/c1-21(16-4-2-3-9-19-16)10-11-24-14-7-5-13(6-8-14)12-15-17(22)20-18(23)25-15/h2-9,15H,10-12H2,1H3,(H,20,22,23)/i1D3
• Standard InChIKey: YASAKCUCGLMORW-FIBGUPNXSA-N
• Isomeric SMILES: [2H]C([2H])([2H])N(CCOC1=CC=C(C=C1)CC2C(=O)NC(=O)S2)C3=CC=CC=N3
• SMILES: CN(CCOC1=CC=C(C=C1)CC2C(=O)NC(=O)S2)C3=CC=CC=N3
• Canonical SMILES: CN(CCOC1=CC=C(C=C1)CC2C(=O)NC(=O)S2)C3=CC=CC=N3
• Appearance: Assay:≥99% deuterated forms (d1-d3)A solid
• Description: Rosiglitazone-d3 is intended for use as an internal standard for the quantification of rosiglitazone (Item No. 71740) by GC- or LC-MS. Rosiglitazone is a prototypical thiazolidinedione, which is a class of structurally related peroxisome proliferator-activated receptor γ (PPARγ) agonists that have antidiabetic actions in vivo. Rosiglitazone has served as a reference compound for this class. It is a potent and selective PPARγ ligand that binds to the PPARγ ligand-binding domain with a Kd of 43 nM. It activates luciferase-based expression constructs PPARγ1 and PPARγ2 with EC50 values of approximately 30 and 100 nM, respectively. Rosiglitazone is active in vivo as an antidiabetic agent in the ob/ob mouse model. Formulations containing rosiglitazone have been used as oral hypoglycemic agents in the treatment of Type II diabetes.
• Synonyms: 5-[[4-[2-((Methyl-d3)-2-pyridinylamino)ethoxy]phenyl]methyl]-2,4-thiazolidinedione;_x000B_BRL-49653-d3;_x000B_
• PubChem Compound: 25225106
• Last Modified: Nov 11 2021